Diethyl 4-(trifluoromethyl)-2,6-pyridinedicarboxylate

• IUPAC Name: diethyl 4-(trifluoromethyl)pyridine-2,6-dicarboxylate
• InChI: InChI=1S/C12H12F3NO4/c1-3-19-10(17)8-5-7(12(13,14)15)6-9(16-8)11(18)20-4-2/h5-6H,3-4H2,1-2H3
• InChI Key: YFMCNLZLAKGYDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC(=N1)C(=O)OCC)C(F)(F)F
• Molecular Formula: C12H12F3NO4
• DSSTOX Substance ID: DTXSID801154333
• Molecular Weight: 291.22 g/mol
• CAS RN: 2021236-10-0

Description

Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

Dihydropyridine derivative compounds were synthesized using the Hantzsch reaction. In another study, a series of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives were synthesized and characterized.

Molecular Structure Analysis

The DFT/B3LYP exchange–correlation function was employed to perform quantum chemical calculations such as molecular geometry optimization, vibrational analysis, frontier molecular orbital (FMO), molecular electrostatic potential (MEP), natural bond order (NBO), global reactive descriptors, and Fukui functions to determine the structural characteristics related to biological activity of the compounds.

Chemical Reactions Analysis

The synthesis of TFMP intermediates has been increasing steadily in the last 30 years. Different synthetic methods for introducing TFMP groups within the structures of other molecules have been explored.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound similar to “Diethyl 4-(trifluoromethyl)-2,6-pyridinedicarboxylate”, Diethyl [4-(Trifluoromethyl)benzyl]phosphonate, are as follows: It is a liquid at 20°C, it should be stored under inert gas, and it is moisture sensitive.

Safety and Hazards

While specific safety data for “Diethyl 4-(trifluoromethyl)-2,6-pyridinedicarboxylate” is not available, similar compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They are classified as flammable liquids, skin corrosives/irritants, serious eye damage/eye irritants, and specific target organ toxins (single exposure) with the target organ being the respiratory system.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes.